Cas no 1694901-90-0 (2-(dimethoxymethyl)cycloheptane-1,3-dione)
1694901-90-0 structure
Product Name:2-(dimethoxymethyl)cycloheptane-1,3-dione
CAS No:1694901-90-0
Molecular Formula:C10H16O4
Molecular Weight:200.231643676758
CID:6048662
PubChem ID:107430785
2-(dimethoxymethyl)cycloheptane-1,3-dione Properties
Names and Identifiers
-
- 2-(dimethoxymethyl)cycloheptane-1,3-dione
- 1,3-Cycloheptanedione, 2-(dimethoxymethyl)-
- EN300-1125133
- 1694901-90-0
-
- InChIKey： VVFQIMWMDXMYFB-UHFFFAOYSA-N
- Inchi： 1S/C10H16O4/c1-13-10(14-2)9-7(11)5-3-4-6-8(9)12/h9-10H,3-6H2,1-2H3
- SMILES： C1(=O)CCCCC(=O)C1C(OC)OC
Computed Properties
- Exact Mass: 200.10485899g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 200.10485899g/mol
- Heavy Atom Count: 14
- Complexity: 202
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Boiling Point: 304.5±27.0 °C(Predicted)
- pka: 9.09±0.20(Predicted)
- Density: 1.100±0.06 g/cm3(Predicted)
2-(dimethoxymethyl)cycloheptane-1,3-dione Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125133-0.05g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 95% | 0.05g |
$768.0 | 2023-10-26 |
2-(dimethoxymethyl)cycloheptane-1,3-dione Related Literature
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Chung-Wei Liu,Jyh-Ping Hsu Phys. Chem. Chem. Phys., 2023,25, 28363-28372
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Subrata Kumar Padhan,Vipin Kumar Mishra,Narayan Murmu,Sabyashachi Mishra,Satya Narayan Sahu RSC Adv., 2020,10, 28422-28430
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3. Spontaneous formation of light-trapping nano-structures for top-illumination organic solar cells†Zheng-Yu Huang,Si-Wen Chiu,Chang-Wen Chen,Yi-Hong Chen,Li-Yen Lin,Hao-Wu Lin Nanoscale, 2014,6, 2316-2320
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N. Vasudevan,Mrityunjay K. Sharma,D. Srinivasa Reddy,Amol A. Kulkarni React. Chem. Eng., 2018,3, 520-526
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Fawaz A. Saad,Niklaas J. Buurma,Angelo J. Amoroso,James C. Knight,Benson M. Kariuki Dalton Trans., 2012,41, 4608-4617
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6. Back cover
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Marina A. Katkova,Tatyana V. Balashova,Anatoly P. Pushkarev,Igor Yu. Ilyin,Georgy K. Fukin,Evgeny V. Baranov,Sergey Yu. Ketkov,Mikhail N. Bochkarev Dalton Trans., 2011,40, 7713-7717
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Yadagiri Thigulla,Mahesh Akula,Prakruti Trivedi,Balaram Ghosh,Mukund Jha,Anupam Bhattacharya Org. Biomol. Chem., 2016,14, 876-883
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10. Chemiluminescent duplex analysis using phenoxy-1,2-dioxetane luminophores with color modulation†Sara Gutkin,Rozan Tannous,Qais Jaber,Micha Fridman,Doron Shabat Chem. Sci., 2023,14, 6953-6962
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